Cas no 823220-05-9 (3-Isoxazolecarboxamide, N-hydroxy-5-[[(3-methoxyphenyl)thio]methyl]-)

• Product Name: 3-Isoxazolecarboxamide, N-hydroxy-5-[[(3-methoxyphenyl)thio]methyl]-
• CAS No: 823220-05-9
• MF: C₁₂H₁₂N₂O₄S
• MW: 280.299681663513
• CID: 694464
• PubChem ID: 11288988
• Update Time: 2025-04-19

3-Isoxazolecarboxamide, N-hydroxy-5-[[(3-methoxyphenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide, N-hydroxy-5-[[(3-methoxyphenyl)thio]methyl]-
• N-hydroxy-5-[(3-methoxyphenyl)sulfanylmethyl]-1,2-oxazole-3-carboxamide
• CHEMBL184732
• N-Hydroxy-5-(((3-methoxyphenyl)thio)methyl)isoxazole-3-carboxamide
• DTXSID70461361
• 823220-05-9
• SCHEMBL5456148

• Inchi： 1S/C12H12N2O4S/c1-17-8-3-2-4-10(5-8)19-7-9-6-11(14-18-9)12(15)13-16/h2-6,16H,7H2,1H3,(H,13,15)
• InChI Key： YKRYKWLWSPOGOH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)CC1=CC(C(NO)=O)=NO1

Computed Properties

• Exact Mass: 280.05177804g/mol
• Monoisotopic Mass: 280.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų